Cas no 287966-92-1 ((S)-3-(PYRROLIDIN-2-YL)PYRIDINE DIHYDROCHLORIDE)

• Product Name: (S)-3-(PYRROLIDIN-2-YL)PYRIDINE DIHYDROCHLORIDE
• CAS No: 287966-92-1
• MF: C₉H₁₄Cl₂N₂
• MW: 221.12
• MDL: MFCD28369439
• CID: 3041712
• PubChem ID: 86346461
• Update Time: 2025-10-05

(S)-3-(PYRROLIDIN-2-YL)PYRIDINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Pyrrolidin-2-yl)pyridine dihydrochloride
• CID 86346461
• 3-(2S)-pyrrolidin-2-ylpyridine dihydrochloride
• DS-8422
• AKOS025146925
• Y11611
• EN300-19371115
• Z3244401599
• 287966-92-1
• (S)-3-(pyrrolidin-2-yl)pyridine 2HCl
• NORNICOTINE DIHYDROCHLORIDE
• MFCD28369439
• 3-[(2S)-pyrrolidin-2-yl]pyridine;dihydrochloride
• (S)-3-(Pyrrolidin-2-yl)pyridinedihydrochloride
• 3-[(2S)-pyrrolidin-2-yl]pyridine dihydrochloride
• CS-0197115
• (S)-3-(PYRROLIDIN-2-YL)PYRIDINE DIHYDROCHLORIDE

• MDL： MFCD28369439
• Inchi： 1S/C9H12N2.2ClH/c1-3-8(7-10-5-1)9-4-2-6-11-9;;/h1,3,5,7,9,11H,2,4,6H2;2*1H/t9-;;/m0../s1
• InChI Key： AOKIOTLTYKVREB-WWPIYYJJSA-N
• SMILES： Cl.Cl.N1CCC[C@H]1C1C=NC=CC=1

Computed Properties

• Exact Mass: 220.0534038g/mol
• Monoisotopic Mass: 220.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9

(S)-3-(PYRROLIDIN-2-YL)PYRIDINE DIHYDROCHLORIDE Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on (S)-3-(PYRROLIDIN-2-YL)PYRIDINE DIHYDROCHLORIDE

(S)-3-(Pyrrolidin-2-yl)pyridine Dihydrochloride: A Comprehensive Overview

(S)-3-(Pyrrolidin-2-yl)pyridine dihydrochloride, with the CAS number 287966-92-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as S-PyPy HCl, is a dihydrochloride salt of the pyridine derivative, (S)-3-(pyrrolidin-2-yl)pyridine. The molecule combines a pyridine ring with a pyrrolidine moiety, resulting in unique chemical properties that make it a valuable compound for various applications.

The synthesis of (S)-3-(Pyrrolidin-2-yl)pyridine dihydrochloride involves a multi-step process, typically starting with the preparation of the corresponding free base, (S)-3-(pyrrolidin-2-yl)pyridine. This is achieved through amination reactions or other suitable methods that ensure the desired stereochemistry at the chiral center. The dihydrochloride salt is then formed by protonation of the nitrogen atoms in the pyrrolidine ring, resulting in a water-soluble compound that is more amenable to pharmacological studies.

Recent studies have highlighted the potential of (S)-3-(Pyrrolidin-2-yl)pyridine dihydrochloride as a candidate for drug development. Its unique structure allows for interactions with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, research published in 2023 demonstrated that this compound exhibits potent activity against certain subtypes of nicotinic acetylcholine receptors (nAChRs), making it a promising lead for treatments targeting conditions such as Alzheimer's disease and smoking cessation.

In addition to its pharmacological applications, (S)-3-(Pyrrolidin-2-yl)pyridine dihydrochloride has shown potential in catalytic processes. Its ability to act as a chiral ligand in asymmetric catalysis has been explored in recent years, with reports indicating its effectiveness in facilitating enantioselective reactions. This property underscores its versatility across different domains of chemical research.

The physical properties of (S)-3-(Pyrrolidin-2-yl)pyridine dihydrochloride are also noteworthy. It exists as a white crystalline solid with a melting point of approximately 180°C. Its solubility in water is relatively high, which is advantageous for formulation purposes in pharmaceutical applications. Furthermore, its stability under various storage conditions has been confirmed, ensuring its suitability for long-term use in research and development settings.

From an analytical standpoint, the compound can be characterized using techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods allow for precise determination of its purity and structural integrity, which are critical parameters in both academic and industrial settings.

In conclusion, (S)-3-(Pyrrolidin-2-yl)pyridine dihydrochloride, CAS number 287966-92-1, stands out as a versatile and promising compound with applications spanning drug discovery, catalysis, and materials science. Its unique chemical properties and recent advancements in its pharmacological profile position it as a key player in future research endeavors.